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Compound of Interest

Compound Name: Isopropyl alcohol

cat. No.: 83434983

An In-depth Technical Guide to Isopropyl Alcohol as a Polar Protic Solvent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl alcohol (IPA), systematically named propan-2-ol, is a secondary alcohol with the
chemical formula (CHs)2CHOH.[1] It is a colorless, flammable, and volatile liquid with a
characteristic pungent odor.[1][2][3] Within the landscape of organic chemistry and
pharmaceutical sciences, IPA is classified as a polar protic solvent.[2][4][5] This classification
stems from the presence of a hydroxyl (-OH) group, where the hydrogen atom is directly
bonded to a highly electronegative oxygen atom. This structural feature allows IPA to donate a
hydrogen bond, a defining characteristic of protic solvents.[4][6] Its moderate polarity and ability
to engage in hydrogen bonding make it an indispensable tool in synthesis, purification,
formulation, and analysis, rendering it a subject of significant interest to professionals in
research and drug development.[7][8][9][10]

Core Physicochemical Properties of Isopropyl
Alcohol

The utility of isopropyl alcohol as a solvent is fundamentally governed by its molecular
structure. The molecule consists of a nonpolar isopropyl group and a polar hydroxyl group.[11]
This amphiphilic nature allows it to dissolve a wide array of both polar and non-polar
compounds.[1][12][13] The hydroxyl group is the primary driver of its protic characteristics,
enabling it to act as both a hydrogen bond donor and acceptor.[6][14] This capacity for
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hydrogen bonding is responsible for its complete miscibility with water and many other organic
solvents, as well as its relatively high boiling point compared to non-polar compounds of similar
molecular weight.[1][3][13][15]

Table 1: Key Physicochemical Properties of Isopropyl

Alcohol
Property Value
IUPAC Name Propan-2-ol
Synonyms Isopropanol, 2-Propanol, Rubbing Alcohol

Molecular Formula

CsHsO

Molecular Weight 60.10 g/mol [16]

Boiling Point 82.2 - 82.6°C[15][16][17]
Melting Point -89°C[15][16]

Density (at 20°C) ~0.786 g/cm3[16][17]
Dielectric Constant (at 25°C) 19.92[18]

Dipole Moment 1.66 D[5]

pKa 17.1[15]

Viscosity (at 20°C) 2.4 cP[17]

Maximal UV Absorbance 205 nm[1]

Table 2: Comparative Properties of Common Solvents
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Boiling Point Dielectric Dipole Moment
Solvent Class

(°C) Constant (D)
Water 100 80.1 1.85 Polar Protic
Isopropyl Alcohol 82 19.92 1.66 Polar Protic
Ethanol 79 24.55 1.69 Polar Protic
Methanol 65 32.70 1.70 Polar Protic
Acetone 56.5 20.7 2.88 Polar Aprotic
Acetonitrile 81.6 37.5 3.92 Polar Aprotic
Dimethyl
Sulfoxide 189 46.68 3.96 Polar Aprotic
(DMSO)

(Data sourced
from multiple
references for
comparison)[5]
[18][19]

The Role of IPA in Chemical Reactions and
Mechanisms

As a polar protic solvent, isopropyl alcohol plays a crucial role in influencing the pathways of
many organic reactions. Its ability to solvate both cations and anions through ion-dipole
interactions and hydrogen bonding is particularly significant.

In nucleophilic substitution reactions, IPA can stabilize the formation of charged intermediates.
For example, in a unimolecular nucleophilic substitution (Sn1) reaction, the protic nature of IPA
is highly effective at stabilizing the carbocation intermediate and the leaving group anion,
thereby facilitating the reaction.[4]
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Caption: Sn1 reaction pathway showing IPA's role in stabilizing intermediates.

Beyond solvation, IPA can also act as a reagent. In the Meerwein-Ponndorf-Verley reduction, it
serves as both the solvent and the hydride source for the reduction of ketones and aldehydes.
[1] Conversely, it can be oxidized to acetone using strong oxidizing agents like chromic acid.
[15][20][21]

Applications in Research and Drug Development

Isopropyl alcohol's favorable properties lead to its widespread use in pharmaceutical and
research settings, from initial synthesis to final formulation.

Recrystallization and Purification

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b3434983?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Isopropyl_alcohol
https://www.sciencing.com/properties-isopropyl-alcohol-8299115/
https://pubs.aip.org/aip/jcp/article/11/11/506/181598/The-Kinetics-of-the-Oxidation-of-Isopropyl-Alcohol
https://www.youtube.com/watch?v=YB27QJfsZuA
https://www.benchchem.com/product/b3434983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Recrystallization is a fundamental technique for purifying solid compounds. IPA is an excellent
solvent for this purpose, particularly for moderately polar organic compounds, due to its ability
to dissolve a wide range of substances at its boiling point and a significantly lower solubility at

cooler temperatures.[22][23][24]
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1. Dissolution
Dissolve impure solid in
minimum hot IPA.

2. Hot Filtration (Optional)
Remove insoluble impurities.

3. Cooling
Allow solution to cool slowly
to induce crystallization.

4. Crystal Collection
Isolate pure crystals via
vacuum filtration.

5. Washing
Wash crystals with a small
amount of cold IPA.

6. Drying
Dry crystals to remove
residual solvent.

Click to download full resolution via product page

Caption: A generalized workflow for the purification of a solid via recrystallization.
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» Solvent Preparation: Place a volume of isopropyl alcohol in an Erlenmeyer flask with a few
boiling chips and heat it to a gentle boil on a hot plate.[24]

o Dissolution: Place the impure solid compound in a separate Erlenmeyer flask. Add the
minimum amount of boiling isopropyl alcohol dropwise while stirring until the solid just
dissolves completely.[24]

o Decolorization (if necessary): If the solution is colored by impurities, add a small amount of
activated carbon and boil for a few minutes.

» Hot Filtration (if necessary): To remove insoluble impurities or activated carbon, quickly filter
the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed
flask.

o Crystallization: Remove the receiving flask from the heat and allow it to cool slowly to room
temperature. Cover the flask to prevent solvent evaporation. Cooling may be completed in
an ice bath to maximize crystal yield.[24]

« |solation: Collect the formed crystals by vacuum filtration using a Buchner funnel.[24]

e Washing: Wash the crystals on the filter paper with a small portion of ice-cold isopropyl
alcohol to remove any adhering soluble impurities.

o Drying: Allow the crystals to dry on the filter paper under vacuum for at least 15 minutes. For
complete drying, transfer the crystals to a watch glass and let them air dry or place them in a
drying oven.[24]

Extraction and Precipitation

IPA's solvency for a range of non-polar compounds makes it useful for extracting natural
products like essential oils, fats, and alkaloids from biological materials.[1][8][25] A prominent
laboratory application is in molecular biology for the precipitation of DNA. DNA is insoluble in
isopropyl alcohol, causing it to aggregate and precipitate out of aqueous solution, allowing for
its isolation and purification.[1]
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Aqueous DNA Solution
(DNA, Salt, Water)

Add Isopropyl Alcohol

(0.7-1.0 volumes)

Incubation
Mix gently and incubate
at room temp or -20°C.

:

Centrifugation
Spin to form a DNA pellet.

'

Supernatant Removal
Carefully decant the
supernatant.

Wash Pellet

Wash with 70% Ethanol
to remove salts.

Final Pellet
Air-dry the pellet and
resuspend in buffer.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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